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Compound of Interest

Compound Name: 2-Methoxy-2-methylbutan-1-amine

Cat. No.: B1428127

An In-depth Technical Guide to 2-Methoxy-2-
methylbutan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-2-methylbutan-1-
amine, a chiral amine with potential applications in medicinal chemistry and organic synthesis.
Due to the limited availability of experimental data for this specific compound, this document
consolidates confirmed nomenclature, predicted physicochemical properties, and general
methodologies for the synthesis of chiral amines. Information on structurally related compounds
is included to provide context for potential applications and safety considerations. This guide is
intended to serve as a foundational resource for researchers interested in the evaluation and
utilization of this and similar functionalized amines in drug development and other scientific
endeavors.

Nomenclature and Chemical Identity

The compound of interest is systematically named 2-Methoxy-2-methylbutan-1-amine. Its
unique chemical structure and identity are confirmed by the following identifiers.
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Identifier Value

IUPAC Name 2-Methoxy-2-methylbutan-1-amine

CAS Number 145550-56-7[1][2][3][4]

Molecular Formula C6H15NO[5]

Canonical SMILES CCC(C)(CN)YOCI5]

InChl Key WEHCJINHXUFEVNZ-UHFFFAOYSA-N[5]

Physicochemical Properties

While experimental data for 2-Methoxy-2-methylbutan-1-amine is scarce, computational
models provide predicted physicochemical properties that are valuable for initial assessment
and experimental design. The following table summarizes these predicted values.

Property Predicted Value Source

Molecular Weight 117.19 g/mol AstaTech, Inc.[2]
Monoisotopic Mass 117.115364 Da PubChemLite[6]
XlogP 0.3 PubChemLite[6]
Predicted CCS (A?) [M+H]+ 126.4 PubChemLite[6]
Predicted CCS (A2) [M+Na]+ 133.2 PubChemlLite[6]
Predicted CCS (A2?) [M-H]- 126.4 PubChemlLite[6]

Synthesis of Chiral Amines: A General Overview

Chiral amines are crucial building blocks in the synthesis of pharmaceuticals and other
bioactive molecules.[1][2][5][7] The synthesis of compounds like 2-Methoxy-2-methylbutan-1-
amine falls under the broader category of chiral amine synthesis. Several strategic approaches
have been developed for the asymmetric synthesis of these valuable compounds.

General Synthetic Strategies
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The synthesis of chiral amines can be broadly categorized into several key methodologies:

o Asymmetric Hydrogenation: This method involves the hydrogenation of imines, enamines, or
enamides using a chiral catalyst to induce stereoselectivity.[5]

e Reductive Amination: A two-step, one-pot reaction where a ketone or aldehyde first reacts
with an amine to form an imine or enamine, which is then reduced to the corresponding
amine. The use of chiral reducing agents or catalysts can render this process asymmetric.[8]

» Nucleophilic Addition to Imines: This approach utilizes the addition of organometallic
reagents to chiral imines or the use of chiral catalysts to control the stereochemistry of the
addition to prochiral imines.

» Biocatalytic Methods: Enzymes such as transaminases and amine dehydrogenases offer
highly selective routes to chiral amines under mild reaction conditions.[1]

lllustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a chiral amine via
reductive amination, a common and versatile method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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